Cas no 423759-66-4 (rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride)

• Product Name: rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride
• CAS No: 423759-66-4
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 4651245
• Update Time: 2025-10-22

rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride

• Inchi： 1S/C5H11NO2.ClH/c6-3-1-2-4(7)5(3)8;/h3-5,7-8H,1-2,6H2;1H/t3-,4-,5+;/m1./s1
• InChI Key： KGKOUXFBWHTEOL-ZDQHTEEMSA-N
• SMILES： O[C@@H]1[C@@H](CC[C@H]1N)O.Cl

Additional information on rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride

Introduction to rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol Hydrochloride (CAS No. 423759-66-4)

rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride (CAS No. 423759-66-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a derivative of cyclopentanediol, characterized by the presence of an amino group and a hydrochloride salt form. The racemic nature of the compound indicates the presence of both enantiomers, which can have distinct biological activities and pharmacological profiles.

The structural formula of rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride is C₅H₁₁NO₃·HCl. The cyclopentane ring provides a rigid framework that influences the conformational stability and reactivity of the molecule. The amino group and hydroxyl groups contribute to the compound's solubility and reactivity in various solvents, making it suitable for a wide range of chemical reactions and biological assays.

In recent years, rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride has been extensively studied for its potential as a building block in the synthesis of more complex molecules with therapeutic value. Its chiral centers make it an attractive candidate for the development of enantiomerically pure compounds, which are often required in drug design to optimize efficacy and minimize side effects. The ability to control the stereochemistry during synthesis is crucial for achieving the desired biological activity.

One of the key areas of research involving rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride is its role in drug discovery. The compound has been explored as a precursor for the synthesis of antiviral agents, particularly those targeting RNA viruses such as influenza and HIV. Studies have shown that derivatives of this compound can exhibit potent antiviral activity by inhibiting viral replication enzymes or disrupting viral assembly processes.

Beyond antiviral applications, rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride has also been investigated for its potential in neurodegenerative diseases. Research suggests that certain derivatives of this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. For example, compounds derived from rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride have been shown to protect neurons from oxidative stress and promote neurite outgrowth in vitro.

In addition to its therapeutic potential, rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride has been used as a model compound in stereochemical studies. Its well-defined chiral centers make it an ideal candidate for investigating the effects of stereochemistry on molecular interactions and biological activity. These studies have provided valuable insights into the design and synthesis of chiral drugs with improved pharmacological properties.

The synthesis of rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride typically involves multi-step processes that include ring formation, functional group introduction, and stereochemical control. Recent advancements in asymmetric synthesis techniques have enabled more efficient and selective methods for producing enantiomerically pure forms of this compound. These developments have significant implications for the pharmaceutical industry, where enantiomeric purity is often critical for drug safety and efficacy.

The physical properties of rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride, such as its melting point (approximately 95°C) and solubility in water (highly soluble), make it suitable for various analytical techniques and biological assays. Its stability under different conditions has also been well-characterized, which is important for ensuring consistent performance in research settings.

In conclusion, rac-(1R,2S,3R)-3-amino-1,2-cyclopentanediol hydrochloride (CAS No. 423759-66-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral centers make it an attractive candidate for the development of novel therapeutics targeting a range of diseases. Ongoing research continues to uncover new applications and insights into the biological activities of this compound, highlighting its importance in modern drug discovery efforts.